Fmoc-D-Glu(OtBu)-OH HO

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• InChI: InChI=1S/C24H27NO6/c1-24(2,3)31-21(26)13-12-20(22(27)28)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28)
• InChI Key: OTKXCALUHMPIGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C24H27NO6
• DSSTOX Substance ID: DTXSID50868056
• Molecular Weight: 425.5 g/mol

Description

“Fmoc-D-Glu(OtBu)-OH HO” is a chemical compound with the molecular formula C24H27NO6 and a molecular weight of 425.48. It is also known as (4R)-5-tert-butoxy-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-5-oxopentanoic acid.

Synthesis Analysis

“Fmoc-D-Glu(OtBu)-OH HO” is used in Fmoc solid-phase peptide synthesis. It is pre-loaded onto a resin for the synthesis of peptide acids containing a C-terminal D-glutamic acid amino-acid residue.

Molecular Structure Analysis

The InChI code for “Fmoc-D-Glu(OtBu)-OH HO” is 1S/C24H27NO6/c1-24(2,3)31-22(28)20(12-13-21(26)27)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m1/s1.

Chemical Reactions Analysis

“Fmoc-D-Glu(OtBu)-OH HO” is used in Fmoc solid-phase peptide synthesis. The Fmoc group is removed during the synthesis process, allowing the peptide chain to be extended.

Physical And Chemical Properties Analysis

“Fmoc-D-Glu(OtBu)-OH HO” appears as white to yellow to beige beads. The loading, which is the photometric determination of the Fmoc-chromophore liberated upon treatment with DBU/DMF, is 0.40 - 1.00 mmol/g. The swelling volume in DMF is lot specific.

Mechanism of Action

As a building block in peptide synthesis, “Fmoc-D-Glu(OtBu)-OH HO” contributes the D-glutamic acid residue to the growing peptide chain.

Safety and Hazards

“Fmoc-D-Glu(OtBu)-OH HO” is classified under storage class 10 - 13, which includes other liquids and solids. It is not applicable for flash point determination.

Future Directions

“Fmoc-D-Glu(OtBu)-OH HO” will continue to be an important reagent in peptide synthesis, particularly for peptides requiring a D-glutamic acid residue. Its use may expand as new peptide-based drugs and materials are developed.